Cas no 2171603-69-1 (1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol)

• Product Name: 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol
• CAS No: 2171603-69-1
• MF: C₁₄H₂₇NOS
• MW: 257.435282945633
• CID: 5968371
• PubChem ID: 165592333
• Update Time: 2025-07-16

1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol
• EN300-1646839
• 2171603-69-1

• Inchi： 1S/C14H27NOS/c1-11-7-12(2,3)9-14(16,8-11)13(15)5-4-6-17-10-13/h11,16H,4-10,15H2,1-3H3
• InChI Key： FYPJEGLLKHCYFN-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)(C1(CC(C)CC(C)(C)C1)O)N

Computed Properties

• Exact Mass: 257.18133566g/mol
• Monoisotopic Mass: 257.18133566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol

Introduction to 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol (CAS No. 2171603-69-1)

The compound 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol, identified by its CAS number 2171603-69-1, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a unique structural motif combining a cyclohexane backbone with an amino-thiazole substituent, has garnered considerable attention due to its promising biological activities and synthetic versatility. The presence of multiple stereocenters and functional groups makes it a valuable scaffold for drug discovery and molecular design.

In recent years, the pharmaceutical industry has increasingly focused on the development of small molecules that can modulate complex biological pathways. The structural features of 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol make it an attractive candidate for further exploration. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, exhibiting properties such as antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of an amino group into this framework introduces additional reactivity, enabling diverse chemical modifications and functionalization strategies.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The cyclohexane ring provides a rigid scaffold that can be optimized to enhance binding affinity and selectivity towards target proteins. Furthermore, the trimethyl substitution at the 3-position introduces steric hindrance, which can be leveraged to fine-tune pharmacokinetic properties. These features collectively make 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound’s unique combination of a thiazole moiety and a cyclohexyl alcohol group offers a novel approach to addressing unmet medical needs. For instance, researchers have explored its potential as a precursor for kinase inhibitors, given the well-documented role of thiazole derivatives in modulating enzymatic activity. Additionally, its alcohol functionality allows for further derivatization into esters or amides, expanding its utility in synthetic chemistry.

The synthesis of 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol presents both challenges and opportunities. The stereochemistry of the cyclohexane ring must be carefully controlled to ensure the desired biological activity. Advanced synthetic methodologies, such as asymmetric hydrogenation or enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques are essential for producing enantiomerically pure compounds that exhibit optimal pharmacological profiles.

Another area of interest is the exploration of 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol as a lead compound for structure-based drug design. Computational modeling and molecular dynamics simulations have been instrumental in understanding its interactions with biological targets. These studies have revealed insights into how the compound’s spatial arrangement influences binding affinity and selectivity. Such information is critical for optimizing lead compounds into potent and selective drug candidates.

The growing body of literature on thiazole derivatives underscores their therapeutic potential across various disease indications. For example, derivatives of thiazole have shown promise in treating neurological disorders by modulating neurotransmitter pathways. Similarly, their antimicrobial properties make them valuable in combating resistant bacterial strains. The compound 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol aligns with these trends by combining the favorable properties of thiazole with additional functional groups that enhance bioactivity.

In conclusion, 1-(3-aminothian-3-yl)-3,3,5-trimethylcyclohexan-1-ol (CAS No. 2171603-69-1) represents a promising candidate for further development in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.